(R)-N-(1-Methyl-2-phenylethyl)adenosine

• CAS No.: 38594-96-6
• Product Name: (R)-N-(1-Methyl-2-phenylethyl)adenosine
• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(2R)-1-phenylpropan-2-yl]amino]purin-9-yl]oxolane-3,4-diol
• Standard InChI: InChI=1S/C19H23N5O4/c1-11(7-12-5-3-2-4-6-12)23-17-14-18(21-9-20-17)24(10-22-14)19-16(27)15(26)13(8-25)28-19/h2-6,9-11,13,15-16,19,25-27H,7-8H2,1H3,(H,20,21,23)/t11-,13-,15-,16-,19-/m1/s1
• Standard InChIKey: RIRGCFBBHQEQQH-SSFGXONLSA-N
• Isomeric SMILES: C[C@H](CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O
• SMILES: CC(CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
• Canonical SMILES: CC(CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
• Appearance: Solid powder
• Description: TH-162, also known as (R)​-​PIA and Adenosine, N-(1-methyl-2-phenylethyl)-, (R)- is an A1 adenosine receptor agonist. Affinity for adenosine receptor is approx. 100× that of the (+)-isomer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (N6)-1-phenyl-2-propyladenosine; 1-MPEAD; N(6)-(1-methyl-2-phenethyl)adenosine; N(6)-(2-phenylisopropyl)adenosine; N-(1-methyl-2-phenylethyl)adenosine; N-(1-methyl-2-phenylethyl)adenosine, (R)-isomer; N-(1-methyl-2-phenylethyl)adenosine, (S)-isomer; N6-PPA; R-PIA; S-PIA
• Reference: 1: Della Latta V, Cabiati M, Rocchiccioli S, Del Ry S, Morales MA. The role of the adenosinergic system in lung fibrosis. Pharmacol Res. 2013 Oct;76:182-9. doi: 10.1016/j.phrs.2013.08.004. Epub 2013 Aug 28. Review. PubMed PMID: 23994158.
• PubChem Compound: 93205
• Last Modified: Nov 11 2021